Cas no 881191-65-7 (Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-)

Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]- structure
881191-65-7 structure
Product Name:Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
CAS No:881191-65-7
MF:C23H19F3N6O
MW:452.431774377823
CID:582148
PubChem ID:11568653
Update Time:2025-04-19

Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[6-(1H-benzimidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
    • SCHEMBL2760695
    • 2-(6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazin-3-yl)-1H-benzimidazole
    • piperazine,1-[6-(1h-benzo[d]imidazol-2-yl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-
    • 881191-65-7
    • {4-[6-(1H-BENZOIMIDAZOL-2-YL)PYRIDAZIN-3-YL]PIPERAZIN-1-YL}-(2-TRIFLUOROMETHYLPHENYL)METHANONE
    • Inchi: 1S/C23H19F3N6O/c24-23(25,26)16-6-2-1-5-15(16)22(33)32-13-11-31(12-14-32)20-10-9-19(29-30-20)21-27-17-7-3-4-8-18(17)28-21/h1-10H,11-14H2,(H,27,28)
    • InChI Key: ZERWUSRAQHKTLW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(N1CCN(C2=CC=C(C3=NC4C=CC=CC=4N3)N=N2)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 452.15724374g/mol
  • Monoisotopic Mass: 452.15724374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78Ų
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